Cas no 2869870-64-2 (2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)- )

• Product Name: 2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)-
• CAS No: 2869870-64-2
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5562924
• Update Time: 2025-05-20

2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)- Chemical and Physical Properties

Names and Identifiers

• (βS)-β-[[(2-Propen-1-yloxy)carbonyl]amino]-2-naphthalenebutanoic acid (ACI)
• 2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)-

• Inchi： 1S/C18H19NO4/c1-2-9-23-18(22)19-16(12-17(20)21)11-13-7-8-14-5-3-4-6-15(14)10-13/h2-8,10,16H,1,9,11-12H2,(H,19,22)(H,20,21)/t16-/m0/s1
• InChI Key： OOWSWKGITZCGQB-INIZCTEOSA-N
• SMILES： C(C1C=CC2C=CC=CC=2C=1)[C@@H](CC(=O)O)NC(=O)OCC=C

Additional information on 2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)-

Introduction to 2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)- (CAS No. 2869870-64-2)

2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)-, identified by the CAS number 2869870-64-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly its naphthalene and butanoic acid moieties, combined with the presence of an amide linkage and an enol ether functionality, contribute to its intriguing chemical and pharmacological properties.

The molecular structure of 2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)- can be described as a derivative of naphthalenebutanoic acid, where the carboxylic acid group is modified by an amide moiety that incorporates a propenyl ether group. This structural configuration imparts distinct reactivity and binding characteristics, which are critical for its role in synthetic chemistry and potential therapeutic applications. The (βS) configuration indicates the stereochemical orientation of the amine group, which is a crucial factor in determining its biological activity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural framework of 2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)- makes it a promising candidate for further investigation in this context. Researchers have been exploring its potential as an intermediate in the synthesis of more complex pharmacophores that could target specific enzymes or receptors involved in metabolic disorders, inflammation, and other pathological conditions.

One of the most compelling aspects of this compound is its ability to serve as a building block for the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The presence of the amide bond and the propenyl ether group in 2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)- allows for facile modifications that can enhance stability and improve binding affinity to biological targets. This has led to its incorporation in several research programs aimed at developing novel therapeutic agents.

Recent studies have highlighted the compound's potential in modulating enzyme activity through selective inhibition or activation. For instance, researchers have investigated its interactions with enzymes involved in fatty acid metabolism and have found that it can influence key metabolic pathways without significant off-target effects. This selectivity is a critical factor in drug development, as it reduces the likelihood of adverse side effects and enhances therapeutic efficacy.

The synthetic pathways for 2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, (βS)- have also been optimized to ensure high yields and purity. Advanced synthetic techniques, including catalytic asymmetric reactions and transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework with high enantioselectivity. These methods not only improve the efficiency of production but also allow for scalable synthesis suitable for industrial applications.

The pharmacokinetic properties of this compound are another area of active investigation. Researchers are evaluating its solubility, permeability, and metabolic stability to assess its potential as a lead compound for drug development. Preliminary data suggest that modifications to the propenyl ether group can significantly enhance these properties, making it more suitable for oral administration or other routes of delivery.

In conclusion, 2-Naphthalenebutanoic acid, β-[[(2-propen-1-yloxy)carbonyl]amino]-, CAS No. 2869870-64-2, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.